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Compound of Interest

Compound Name: yadanziolide A

Cat. No.: B162228

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary in vitro studies of
Yadanziolide A, a natural derivative of Brucea javanica. The document focuses on its cytotoxic
and apoptotic effects on hepatocellular carcinoma (HCC) cells, detailing the experimental
methodologies, quantitative outcomes, and the underlying mechanism of action involving the
JAK-STAT signaling pathway.

Core Findings and Data Presentation

Yadanziolide A has demonstrated significant dose-dependent cytotoxic effects against various
liver cancer cell lines.[1][2] The compound effectively inhibits proliferation, migration, and
invasion of these cells at concentrations of 0.1 uM and higher.[1][2] Furthermore, Yadanziolide
A has been shown to induce apoptosis in liver cancer cells.[1][2]

Table 1: Cytotoxicity of Yadanziolide A in Liver Cancer
Cell Lines

The half-maximal inhibitory concentration (IC50) values of Yadanziolide A were determined for
several human hepatocellular carcinoma cell lines and a normal liver cell line after 24 hours of
treatment. These values indicate a higher potency against cancer cells compared to normal
cells.[1]
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Cell Line Cell Type IC50 (nM)
HepG2 Hepatocellular Carcinoma 300
Huh-7 Hepatocellular Carcinoma 362
LM-3 Hepatocellular Carcinoma 171
HL-7702 Normal Liver Cell 768

Mechanism of Action: Inhibition of the JAK-STAT
Pathway

The anticancer effects of Yadanziolide A are attributed to its modulation of the Janus kinase
(JAK) and Signal Transducer and Activator of Transcription (STAT) signaling pathway.[1]
Specifically, Yadanziolide A inhibits the phosphorylation of JAK2 and STAT3 in a
concentration-dependent manner.[1] This inhibition of the JAK-STAT pathway leads to the
induction of apoptosis, evidenced by the activation of caspase-8 and caspase-3, and
alterations in the expression of Bcl-2 family proteins.[1][3] The compound has also been found
to reduce the expression of TNF-a, an upstream activator of the JAK-STAT pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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